(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone

• IUPAC Name: (3,5-dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H22N4O/c1-12-7-13(2)9-15(8-12)17(22)21-6-4-5-14(10-21)16-19-18-11-20(16)3/h7-9,11,14H,4-6,10H2,1-3H3
• InChI Key: IIVXCAZWAQTUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCCC(C2)C3=NN=CN3C)C
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

The exact mechanism of action of (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone is not fully understood. However, it is believed that (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone acts as a potent activator of the mammalian target of rapamycin (mTOR) signaling pathway. The mTOR pathway is involved in various cellular processes such as cell growth, proliferation, and metabolism. (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has also been found to increase the expression of genes involved in protein synthesis and energy metabolism.
Biochemical and Physiological Effects:
(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been found to have various biochemical and physiological effects. In livestock, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been shown to increase feed intake, weight gain, and feed efficiency. In fish, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been found to increase the feeding response and attract fish to the feeding area. In human cells, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been shown to increase protein synthesis and energy metabolism.

Advantages and Limitations for Lab Experiments

(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under various conditions and can be stored for long periods. However, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in certain experiments. It is also relatively expensive compared to other compounds.

Future Directions

For research include further studying its potential applications in various fields and elucidating its mechanism of action.

Synthesis Methods

(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone can be synthesized by reacting 3,5-dimethylbenzoyl chloride with 1-(4-methyl-1,2,4-triazol-3-yl)piperidine in the presence of a base such as triethylamine. The reaction yields (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone as a white crystalline powder with a yield of approximately 70%.

Scientific Research Applications

(3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been extensively studied for its potential applications in various fields such as agriculture, aquaculture, and medicine. In agriculture, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been found to enhance the growth and feed efficiency of livestock, poultry, and fish. In aquaculture, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been used as a feeding stimulant and attractant for various fish species. In medicine, (3,5-Dimethylphenyl)-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been studied for its potential anti-inflammatory and anti-cancer properties.